Cas no 2174000-09-8 (2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride)

• Product Name: 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride
• CAS No: 2174000-09-8
• MF: C₇H₇ClN₄O₂S
• MW: 246.674078226089
• CID: 5154766
• PubChem ID: 137951636
• Update Time: 2025-10-23

2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride
• 2-((7H-Purin-6-yl)thio)acetic acid hydrochloride
• 2-(7H-purin-6-ylsulfanyl)acetic acid;hydrochloride
• starbld0027714

• Inchi： 1S/C7H6N4O2S.ClH/c12-4(13)1-14-7-5-6(9-2-8-5)10-3-11-7;/h2-3H,1H2,(H,12,13)(H,8,9,10,11);1H
• InChI Key： RABZVAIJSPRZEZ-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)O)C1C2=C(N=CN=1)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 117

Additional information on 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride

Comprehensive Overview of 2-(7H-Purin-6-ylsulfanyl)acetic Acid Hydrochloride (CAS No. 2174000-09-8)

2-(7H-Purin-6-ylsulfanyl)acetic acid hydrochloride (CAS No. 2174000-09-8) is a chemically modified derivative of purine, a fundamental heterocyclic aromatic organic compound. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The CAS number 2174000-09-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature.

The molecular structure of 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride features a purine core linked to a sulfanylacetic acid moiety, which is further stabilized by hydrochloride. This configuration enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for nucleoside analogs, which are pivotal in drug discovery for antiviral and anticancer therapies. The purine derivative is also explored for its potential in modulating enzymatic activity, a hot topic in precision medicine.

In the context of current trends, the demand for high-purity biochemical intermediates like 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride has surged, driven by advancements in genomic research and personalized therapeutics. Online searches frequently include queries such as "purine-based drug synthesis" or "CAS 2174000-09-8 applications," reflecting its relevance in modern science. The compound’s compatibility with green chemistry principles also aligns with the growing emphasis on sustainable laboratory practices, a key concern for environmentally conscious researchers.

From a technical standpoint, the synthesis of 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride involves multi-step organic reactions, often requiring stringent control over temperature and pH to optimize yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications, addressing common questions like "How to characterize purine derivatives?" or "Best practices for handling CAS 2174000-09-8."

The compound’s stability under various storage conditions is another area of interest. Proper handling guidelines recommend airtight containers and desiccated environments to prevent degradation, a detail often overlooked in preliminary research. This aligns with broader industry discussions on compound shelf-life optimization, a trending subtopic in material science forums.

In summary, 2-(7H-purin-6-ylsulfanyl)acetic acid hydrochloride (CAS No. 2174000-09-8) represents a versatile and scientifically significant compound with multifaceted applications. Its integration into cutting-edge research underscores the importance of specialized chemical intermediates in driving innovation across biochemistry and pharmacology. As interest in targeted molecular therapies grows, this compound is poised to remain a focal point in both academic and industrial settings.